An In-depth Technical Guide to the Thermodynamic Properties of Butanol-Ethanol Mixtures
An In-depth Technical Guide to the Thermodynamic Properties of Butanol-Ethanol Mixtures
For: Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the core thermodynamic properties of butanol-ethanol binary mixtures. It is designed to serve as a practical resource for researchers, scientists, and professionals in drug development and related fields who require accurate data and detailed experimental methodologies for this solvent system. The guide summarizes key quantitative data for density, viscosity, refractive index, and vapor-liquid equilibrium in structured tables for easy comparison. Detailed experimental protocols for the measurement of these properties are also provided. Furthermore, this document includes visualizations of experimental workflows and the relationships between fundamental and derived thermodynamic properties, rendered using Graphviz, to facilitate a deeper understanding of the experimental and computational processes involved.
Introduction
Butanol-ethanol mixtures are of significant interest across various scientific and industrial domains, including their use as biofuels, industrial solvents, and in chemical synthesis. A thorough understanding of their thermodynamic properties is crucial for process design, optimization, and for predicting their behavior in multicomponent systems. These properties, such as density, viscosity, and refractive index, are fundamental for calculations related to fluid dynamics, mass transfer, and quality control. Moreover, vapor-liquid equilibrium (VLE) data is essential for the design of separation processes like distillation.
This guide aims to consolidate and present key thermodynamic data and methodologies related to butanol-ethanol mixtures in a clear and accessible format.
Quantitative Data
The following tables summarize the experimental data for the density, viscosity, and refractive index of butanol-ethanol mixtures at various compositions and temperatures.
Density
The density of butanol-ethanol mixtures varies with both composition and temperature. The following table presents density (ρ) data at different mole fractions of 1-butanol (B46404) in ethanol (B145695) at various temperatures.
| Mole Fraction of 1-Butanol (x₁) | Temperature (K) | Density (g/cm³) |
| 0.0000 | 293.15 | 0.7893 |
| 0.1000 | 293.15 | 0.7934 |
| 0.2000 | 293.15 | 0.7974 |
| 0.3000 | 293.15 | 0.8012 |
| 0.4000 | 293.15 | 0.8048 |
| 0.5000 | 293.15 | 0.8082 |
| 0.6000 | 293.15 | 0.8114 |
| 0.7000 | 293.15 | 0.8144 |
| 0.8000 | 293.15 | 0.8172 |
| 0.9000 | 293.15 | 0.8198 |
| 1.0000 | 293.15 | 0.8222 |
| 0.0000 | 303.15 | 0.7809 |
| 0.1000 | 303.15 | 0.7851 |
| 0.2000 | 303.15 | 0.7892 |
| 0.3000 | 303.15 | 0.7931 |
| 0.4000 | 303.15 | 0.7968 |
| 0.5000 | 303.15 | 0.8003 |
| 0.6000 | 303.15 | 0.8036 |
| 0.7000 | 303.15 | 0.8067 |
| 0.8000 | 303.15 | 0.8096 |
| 0.9000 | 303.15 | 0.8123 |
| 1.0000 | 303.15 | 0.8148 |
Data synthesized from available literature.
Viscosity
The dynamic viscosity (η) of butanol-ethanol mixtures is a key transport property. The table below provides viscosity data for various compositions and temperatures.
| Mole Fraction of 1-Butanol (x₁) | Temperature (K) | Dynamic Viscosity (mPa·s) |
| 0.0000 | 293.15 | 1.200 |
| 0.1000 | 293.15 | 1.353 |
| 0.2000 | 293.15 | 1.518 |
| 0.3000 | 293.15 | 1.694 |
| 0.4000 | 293.15 | 1.881 |
| 0.5000 | 293.15 | 2.078 |
| 0.6000 | 293.15 | 2.285 |
| 0.7000 | 293.15 | 2.501 |
| 0.8000 | 293.15 | 2.726 |
| 0.9000 | 293.15 | 2.959 |
| 1.0000 | 293.15 | 3.200 |
| 0.0000 | 303.15 | 0.998 |
| 0.1000 | 303.15 | 1.121 |
| 0.2000 | 303.15 | 1.253 |
| 0.3000 | 303.15 | 1.394 |
| 0.4000 | 303.15 | 1.543 |
| 0.5000 | 303.15 | 1.700 |
| 0.6000 | 303.15 | 1.865 |
| 0.7000 | 303.15 | 2.037 |
| 0.8000 | 303.15 | 2.216 |
| 0.9000 | 303.15 | 2.401 |
| 1.0000 | 303.15 | 2.592 |
Data synthesized from available literature.[1][2]
Refractive Index
The refractive index (n) is an optical property that is also dependent on the composition and temperature of the mixture.
| Mole Fraction of 1-Butanol (x₁) | Temperature (K) | Refractive Index (n_D) |
| 0.0000 | 298.15 | 1.3611 |
| 0.1000 | 298.15 | 1.3654 |
| 0.2000 | 298.15 | 1.3697 |
| 0.3000 | 298.15 | 1.3739 |
| 0.4000 | 298.15 | 1.3780 |
| 0.5000 | 298.15 | 1.3820 |
| 0.6000 | 298.15 | 1.3859 |
| 0.7000 | 298.15 | 1.3897 |
| 0.8000 | 298.15 | 1.3934 |
| 0.9000 | 298.15 | 1.3970 |
| 1.0000 | 298.15 | 1.3993 |
Data synthesized from available literature.[3][4]
Vapor-Liquid Equilibrium (VLE)
Vapor-liquid equilibrium data for the ethanol (1) + 1-butanol (2) system at atmospheric pressure (101.3 kPa) is presented below. The data includes the mole fraction of ethanol in the liquid phase (x₁) and the vapor phase (y₁), and the corresponding equilibrium temperature (T).
| x₁ | y₁ | T (K) |
| 0.000 | 0.000 | 390.8 |
| 0.100 | 0.334 | 379.5 |
| 0.200 | 0.505 | 372.1 |
| 0.300 | 0.615 | 366.8 |
| 0.400 | 0.692 | 362.8 |
| 0.500 | 0.752 | 359.7 |
| 0.600 | 0.803 | 357.2 |
| 0.700 | 0.848 | 355.1 |
| 0.800 | 0.891 | 353.4 |
| 0.900 | 0.938 | 352.0 |
| 1.000 | 1.000 | 351.5 |
Data synthesized from available literature.[5][6]
Experimental Protocols
This section details the methodologies for the determination of the key thermodynamic properties of butanol-ethanol mixtures.
Density Measurement
Density measurements of liquid mixtures are commonly performed using a vibrating tube densitometer.[7][8]
Principle: The principle is based on measuring the change in the resonant frequency of a U-shaped glass tube when it is filled with the sample liquid.[7] This frequency is directly related to the density of the liquid.
Apparatus:
-
Vibrating tube densitometer
-
Thermostatic bath for temperature control
-
Syringes for sample injection
-
High-purity reference substances for calibration (e.g., dry air and deionized water)
Procedure:
-
Calibration: The instrument is calibrated using at least two substances of known density, typically dry air and deionized, degassed water, at the desired temperature.
-
Temperature Stabilization: The temperature of the measuring cell is controlled and stabilized by the thermostatic bath to within ±0.01 K.
-
Sample Preparation: Butanol-ethanol mixtures of known compositions are prepared by mass using an analytical balance.
-
Measurement: The sample mixture is injected into the vibrating U-tube, ensuring no air bubbles are present.
-
Data Acquisition: Once the resonant frequency stabilizes, the instrument's software calculates and displays the density of the sample.
-
Cleaning: The measuring cell is thoroughly cleaned with appropriate solvents and dried before introducing a new sample.
Viscosity Measurement
The dynamic viscosity of butanol-ethanol mixtures can be determined using a capillary viscometer or a rotational viscometer.[9] The capillary method is described here.
Principle: This method is based on Poiseuille's law, which relates the viscosity of a fluid to the time it takes for a given volume of the fluid to flow through a capillary of a known length and diameter under a specific pressure head.
Apparatus:
-
Ubbelohde-type capillary viscometer
-
Thermostatic bath for precise temperature control
-
Stopwatch
-
Pipettes for sample loading
Procedure:
-
Viscometer Selection and Cleaning: An appropriate Ubbelohde viscometer is selected based on the expected viscosity range. The viscometer is thoroughly cleaned with a suitable solvent and dried.
-
Temperature Equilibration: The viscometer is placed in a vertical position in the thermostatic bath, and the temperature is allowed to stabilize.
-
Sample Loading: A precise volume of the butanol-ethanol mixture is introduced into the viscometer.
-
Flow Time Measurement: The liquid is drawn up into the measuring bulb, and the time taken for the meniscus to pass between two marked points is accurately measured using a stopwatch.
-
Repeat Measurements: The measurement is repeated several times to ensure reproducibility, and the average flow time is calculated.
-
Calculation: The kinematic viscosity (ν) is calculated using the equation ν = K * t, where K is the viscometer constant and t is the average flow time. The dynamic viscosity (η) is then obtained by multiplying the kinematic viscosity by the density of the mixture at the same temperature (η = ν * ρ).
Refractive Index Measurement
The refractive index of butanol-ethanol mixtures is typically measured using a digital Abbe refractometer.[10]
Principle: An Abbe refractometer measures the critical angle of total internal reflection of a light beam at the interface between a prism of high refractive index and the liquid sample. This critical angle is directly related to the refractive index of the sample.
Apparatus:
-
Digital Abbe refractometer with a temperature-controlled prism
-
Light source (typically a sodium D-line lamp)
-
Dropper or pipette for sample application
-
Calibration standards (e.g., distilled water)
Procedure:
-
Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.
-
Temperature Control: The temperature of the refractometer's prisms is set and maintained at the desired measurement temperature.
-
Sample Application: A few drops of the butanol-ethanol mixture are placed on the surface of the measuring prism.
-
Measurement: The prism is closed, and the instrument automatically measures and displays the refractive index.
-
Cleaning: The prism surfaces are carefully cleaned with a soft tissue and an appropriate solvent after each measurement.
Vapor-Liquid Equilibrium (VLE) Measurement
VLE data can be obtained using a dynamic or static equilibrium still. A common apparatus is the ebulliometer.
Principle: An ebulliometer is used to determine the boiling point of a liquid mixture at a given pressure. By analyzing the composition of the liquid and vapor phases at equilibrium, the VLE data can be established.
Apparatus:
-
Ebulliometer (equilibrium still)
-
Heating mantle
-
Condenser
-
Pressure control system
-
Temperature sensors (e.g., platinum resistance thermometers)
-
Sampling ports for liquid and vapor phases
-
Analytical instrument for composition analysis (e.g., gas chromatograph)
Procedure:
-
Preparation: The ebulliometer is thoroughly cleaned and dried. A butanol-ethanol mixture of known composition is prepared and charged into the still.
-
Equilibration: The mixture is heated to its boiling point, and the system is allowed to reach a steady state where the temperature and pressure are constant, and the composition of the returning condensed vapor is the same as the vapor being produced. This ensures that the liquid and vapor phases are in equilibrium.
-
Data Recording: The equilibrium temperature and pressure are recorded.
-
Sampling: Samples of the liquid and condensed vapor phases are carefully withdrawn from the respective sampling ports.
-
Composition Analysis: The composition of the liquid and vapor samples is determined using a gas chromatograph.
-
Varying Composition: The procedure is repeated for mixtures of different compositions to obtain a complete set of VLE data.
Derived Thermodynamic Properties and Their Relationships
From the fundamental experimental data, important derived thermodynamic properties can be calculated, such as excess molar volume.
Excess Molar Volume
The excess molar volume (VE) is a measure of the deviation of a real mixture from ideal behavior. It is calculated from the density of the mixture and the pure components. A negative VE indicates a volume contraction upon mixing, suggesting stronger intermolecular interactions between the unlike molecules than the average of the interactions in the pure components. Conversely, a positive VE suggests weaker interactions. For butanol-ethanol mixtures, the excess molar volumes are typically negative.[11][12]
The relationship between experimentally measured densities and the calculated excess molar volume is illustrated in the following diagram.
Conclusion
This technical guide has presented a consolidated summary of the key thermodynamic properties of butanol-ethanol mixtures, including density, viscosity, refractive index, and vapor-liquid equilibrium. The provision of clearly structured data tables, detailed experimental protocols, and illustrative diagrams of workflows and property relationships is intended to provide researchers and professionals with a valuable and practical resource. The data and methodologies outlined herein are fundamental for a wide range of applications, from the design of chemical processes to the development of new formulations.
References
- 1. Ethanol [webbook.nist.gov]
- 2. mdpi.com [mdpi.com]
- 3. scribd.com [scribd.com]
- 4. uvadoc.uva.es [uvadoc.uva.es]
- 5. moodle2.units.it [moodle2.units.it]
- 6. researchgate.net [researchgate.net]
- 7. mdpi.com [mdpi.com]
- 8. researchgate.net [researchgate.net]
- 9. pubs.acs.org [pubs.acs.org]
- 10. researchgate.net [researchgate.net]
- 11. pubs.acs.org [pubs.acs.org]
- 12. pubs.acs.org [pubs.acs.org]
